Cas no 2408973-08-8 (1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride)

• Product Name: 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride
• CAS No: 2408973-08-8
• MF: C₆H₁₆ClNO₂
• MW: 169.649741172791
• CID: 6420365
• PubChem ID: 146082260
• Update Time: 2025-10-29

1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT14525
• 1-(AMINOOXY)-3,3-DIMETHYLBUTAN-2-OL HCL
• 1-(aminooxy)-3,3-dimethylbutan-2-ol hydrochloride
• 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride
• EN300-7538805
• 2408973-08-8

• Inchi： 1S/C6H15NO2.ClH/c1-6(2,3)5(8)4-9-7;/h5,8H,4,7H2,1-3H3;1H
• InChI Key： AWJFJEOBNGFIFV-UHFFFAOYSA-N
• SMILES： Cl.OC(CON)C(C)(C)C

Computed Properties

• Exact Mass: 169.0869564g/mol
• Monoisotopic Mass: 169.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride

Introduction to 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride (CAS No: 2408973-08-8)

1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride, identified by the chemical compound identifier CAS No 2408973-08-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This zwitterionic derivative has garnered attention due to its versatile structural framework and potential applications in drug development, particularly in the synthesis of chiral auxiliaries and protease inhibitors. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in medicinal chemistry.

The molecular structure of 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride features a tertiary amine group linked to an ethylene oxide moiety, which imparts unique reactivity and binding properties. This configuration allows for selective interactions with biological targets, including enzymes and receptors. The presence of the dimethyl substitution at the third carbon position contributes to steric hindrance, influencing the compound's conformational flexibility and binding affinity. Such structural attributes make it a promising candidate for designing novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of protease inhibitors for treating various diseases, including viral infections and cancer. 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride has been explored as a key intermediate in synthesizing peptidomimetics that mimic natural substrates of proteases. Its ability to form stable hydrogen bonds and participate in metal coordination further enhances its utility in such applications. Studies have demonstrated its role in developing inhibitors targeting cysteine proteases, which are pivotal in cellular processes such as apoptosis and inflammation.

The pharmaceutical industry has increasingly leveraged zwitterionic compounds due to their favorable pharmacokinetic properties. The hydrochloride salt form of 1-Aminooxy-3,3-dimethylbutan-2-ol enhances its bioavailability and reduces toxicity, making it an attractive option for drug formulation. Additionally, its chiral center allows for the synthesis of enantiomerically pure compounds, which is crucial for achieving high efficacy and minimal side effects in therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride. Molecular docking studies have revealed its potential as a scaffold for developing non-covalent inhibitors of bacterial enzymes. The ethylene oxide group facilitates interactions with hydrophobic pockets in protein active sites, while the tertiary amine can engage in polar interactions. These findings highlight its significance in combating antibiotic-resistant pathogens.

The synthesis of 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxylamine group followed by salt formation with hydrochloric acid is a critical step in obtaining the desired product. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste generation and energy consumption.

In conclusion, 1-Aminooxy-3,3-dimethylbutan-2-ol;hydrochloride (CAS No: 2408973-08-8) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and favorable physicochemical properties make it a valuable building block for designing innovative therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in addressing global health challenges.